(3-ethoxypropyl)(methyl)amine
Overview
Description
(3-ethoxypropyl)(methyl)amine is an organic compound with the molecular formula C6H15NO.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (3-ethoxypropyl)(methyl)amine typically involves the reaction of 3-ethoxypropylamine with methyl iodide under basic conditions. The reaction proceeds via nucleophilic substitution, where the amine group of 3-ethoxypropylamine attacks the methyl iodide, resulting in the formation of this compound .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. Common industrial practices include the use of continuous flow reactors and advanced purification techniques to achieve the desired product quality .
Chemical Reactions Analysis
Types of Reactions
(3-ethoxypropyl)(methyl)amine undergoes various chemical reactions, including:
Oxidation: It can be oxidized to form corresponding amides or nitriles.
Reduction: It can be reduced to form primary amines.
Substitution: It can undergo nucleophilic substitution reactions with halides and other electrophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.
Substitution: Typical reagents include alkyl halides and acyl halides under basic or acidic conditions.
Major Products Formed
Oxidation: Amides and nitriles.
Reduction: Primary amines.
Substitution: Various substituted amines depending on the electrophile used.
Scientific Research Applications
(3-ethoxypropyl)(methyl)amine has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.
Biology: Investigated for its potential role in biological systems and as a precursor for biologically active compounds.
Medicine: Explored for its potential therapeutic applications, including as an intermediate in the synthesis of pharmaceuticals.
Industry: Utilized in the production of specialty chemicals and as a solvent in various industrial processes
Mechanism of Action
The mechanism of action of (3-ethoxypropyl)(methyl)amine involves its interaction with various molecular targets and pathways. It can act as a nucleophile in substitution reactions, where it donates its lone pair of electrons to an electrophile. In biological systems, it may interact with enzymes and receptors, influencing biochemical pathways and cellular functions .
Comparison with Similar Compounds
Similar Compounds
3-Methoxypropylamine: Similar structure but with a methoxy group instead of an ethoxy group.
N-Methylpropylamine: Similar structure but without the ethoxy group.
Uniqueness
(3-ethoxypropyl)(methyl)amine is unique due to its specific combination of an ethoxy group and a methyl group attached to the amine. This unique structure imparts distinct chemical properties and reactivity, making it valuable in various applications.
Properties
CAS No. |
884660-21-3 |
|---|---|
Molecular Formula |
C6H15NO |
Molecular Weight |
117.2 |
Purity |
95 |
Origin of Product |
United States |
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